3-Iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 3-iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H7IN2/c1-5-2-3-6-7(9)4-10-8(6)11-5/h2-4H,1H3,(H,10,11)
• InChI Key: KCFDOTPIOWJBQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CN2)I
• Molecular Formula: C8H7IN2
• DSSTOX Substance ID: DTXSID50646876
• Molecular Weight: 258.06 g/mol
• CAS No.: 1000340-29-3

Description

3-Iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine is a chemical compound with the CAS Number: 1000340-29-3. It has a molecular weight of 258.06. It is stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7IN2/c1-5-2-3-6-7(9)4-10-8(6)11-5/h2-4H,1H3,(H,10,11). The InChI key is KCFDOTPIOWJBQX-UHFFFAOYSA-N.

Scientific Research Applications

3-Iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine is a useful reagent in organic synthesis, and has been used in a variety of scientific research applications. It is used in the synthesis of a variety of heterocyclic compounds, such as 1,3-dihydro-2H-pyrrolo[2,3-b]pyridine, which has been used in the synthesis of a variety of drugs. Additionally, this compound has been used in the synthesis of a variety of metal complexes, which have potential applications in catalysis and medicinal chemistry.

Mechanism of Action

3-Iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine is an organic compound that undergoes a variety of reactions. The most common reaction is the nucleophilic substitution reaction, in which the iodine atom of the compound is replaced by a nucleophile. This reaction is followed by a variety of other reactions, such as elimination reactions and rearrangement reactions. Additionally, this compound can undergo oxidation reactions, which can lead to the formation of a variety of products.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological experiments. It has been used as a substrate in enzyme-catalyzed reactions, and has been used to study the effects of various drugs on biochemical pathways. Additionally, this compound has been used to study the effects of hormones on physiological processes, such as the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

3-Iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine is a useful reagent in organic synthesis, and has a number of advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time without degradation. Additionally, it is relatively easy to synthesize, and can be prepared in high yields. However, this compound is toxic and should be handled with care. Additionally, it can be difficult to purify due to its tendency to form dimers.

Future Directions

There are a number of potential future directions for the use of 3-iodo-6-methyl-1H-pyrrolo[2,3-b]pyridine. It could potentially be used in the synthesis of new drugs, as well as in the development of new catalysts for industrial processes. Additionally, it could be used in the development of new materials for use in a variety of applications. Additionally, this compound could be used in the study of biochemical pathways, in order to gain a better understanding of how drugs and hormones affect physiological processes. Finally, this compound could be used in the development of new analytical techniques, in order to gain a better understanding of the structure and reactivity of organic compounds.

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302-H315-H319-H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and rinsing cautiously with water for several minutes in case of eye contact (P305+P351+P338).